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Compound of Interest

Compound Name: 2-(Diethoxyphosphoryl)acetic acid

Cat. No.: B559586

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(Diethoxyphosphoryl)acetic acid, a
versatile reagent in organic synthesis. The document details its chemical identity,
physicochemical properties, and key applications in synthetic chemistry, with a focus on
experimental protocols and reaction mechanisms relevant to drug discovery and development.

Chemical Identity and Synonyms

2-(Diethoxyphosphoryl)acetic acid is a valuable building block, particularly in the Horner-
Wadsworth-Emmons olefination reaction. A comprehensive list of its synonyms and identifiers
is provided below to facilitate cross-referencing in literature and chemical databases.

Table 1: Synonyms and Identifiers for 2-(Diethoxyphosphoryl)acetic Acid
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Systematic Common Molecular Molecular
CAS Number )

Name Synonyms Formula Weight

2- Diethylphosphon

3095-95-2[1][2] ~ C6H1305P[1][2]  196.14 g/mol [1]

Diethoxyphosph tic acid[1][2
(Diethoxyphosph  oacetic acid[1llz] [3]14] [21(3]14]

oryl)acetic acid [31[4]

(Diethoxyphosphi
nyl)acetic acid[3]
[4]

Diethyl
Carboxymethylp
hosphonate[3][4]

2-
diethoxyphospho
rylacetic acid[1]

[3]

Diethylphosphon

oethanoic acid[2]

NSC 272281[1]

Physicochemical Properties

The physical and chemical properties of 2-(Diethoxyphosphoryl)acetic acid are crucial for its
handling, storage, and application in chemical reactions. A summary of these properties is
presented in Table 2.

Table 2: Physicochemical Properties of 2-(Diethoxyphosphoryl)acetic Acid
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Property Value Reference
Clear colorless to yellow

Appearance ] o [1][5]
viscous liquid

Boiling Point 150 °C at 0.05 mmHg [1]

Density 1.220 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.445

[1]

Flash Point

>230 °F (>110 °C)

[1]

pKa

3.48 £ 0.10 (Predicted)

[1]

Storage Temperature

Room Temperature, Keep in

dark place, Sealed in dry

[1]

Synthesis and Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 2-

(Diethoxyphosphoryl)acetic acid and its application in the Horner-Wadsworth-Emmons

reaction.

Synthesis of 2-(Diethoxyphosphoryl)acetic Acid

The synthesis of 2-(Diethoxyphosphoryl)acetic acid is typically achieved through the

hydrolysis of triethyl phosphonoacetate.

Experimental Protocol:

 Dissolve triethyl phosphonoacetate (1.7 g, 7.5 mmol) in a mixture of ethanol and water (15

mL, 14:1 v/v) at room temperature.

e Add potassium hydroxide (424.2 mg, 7.56 mmol) to the solution and stir the mixture at room

temperature.

» Monitor the reaction progress by thin-layer chromatography (TLC).

¢ Upon completion, neutralize the reaction mixture to a pH of 4 with 1N HCI.
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Remove the ethanol by distillation under reduced pressure.

Dilute the remaining aqueous solution with chloroform (20 mL).

Wash the organic layer sequentially with water (10 mL) and saturated brine (10 mL).
Dry the separated organic layer over anhydrous sodium sulfate.

Filter the solution and remove the solvent by distillation under reduced pressure to yield 2-
(Diethoxyphosphoryl)acetic acid.[1]

[Triethyl phosphonoacetate)

Hydrolysis
KOH, Ethanol/Water Neutralization (1N HCI) MorAh 2-(Diethoxyphosphoryl)acetic acid
! (Extraction, Drying)

1. Deprotonation

Base (e.g., NaH)
+B -
(2-(Diethoxyphosphoryl)acetic acid
+ 4. Elimination

2. Nucleophitic Attack 3. Oxaphosphetane Formation

//M
Aldehyde/Ketone Betaine Intermediate | Oxaphosphetane
B ' &
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H20

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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